Cas no 2229134-79-4 (1-(5-chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(5-chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 2229134-79-4
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 6371128
• PubChem ID: 165639396
• Update Time: 2025-05-21

1-(5-chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• EN300-1955096
• 2229134-79-4

• Inchi： 1S/C9H5ClF4O2/c1-16-7-5(8(15)9(12,13)14)2-4(10)3-6(7)11/h2-3H,1H3
• InChI Key： NBYPUXPCVILTBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(C(F)(F)F)=O)C=1)OC)F

Computed Properties

• Exact Mass: 255.9914197g/mol
• Monoisotopic Mass: 255.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(5-chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one

1-(5-Chloro-3-Fluoro-2-Methoxyphenyl)-2,2,2-Trifluoroethan-1-One: A Comprehensive Overview

1-(5-Chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one, also known by its CAS number NO 229134-79-4, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and material science. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its ability to serve as a precursor in the synthesis of advanced materials.

The molecular structure of this compound is characterized by a trifluoromethyl ketone group attached to a substituted phenyl ring. The phenyl ring itself is substituted with chlorine, fluorine, and methoxy groups at specific positions, which contribute to its electronic and steric properties. These substituents play a crucial role in determining the compound's reactivity and stability. Researchers have found that the presence of multiple halogen atoms enhances the compound's ability to participate in electrophilic aromatic substitution reactions, making it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly polarizes the carbonyl group, increasing its electrophilicity. This polarization effect has been leveraged in the design of new catalysts for industrial processes, particularly in the production of high-performance polymers and specialty chemicals.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its ability to modulate enzyme activity through non-covalent interactions has been explored in several studies. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. While further research is needed to establish its therapeutic potential, these findings underscore its importance as a starting material for drug development.

The synthesis of 1-(5-chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the substituted phenol derivative followed by Friedel-Crafts acylation using a trifluoromethyl ketone precursor. The reaction conditions are optimized to ensure high yields and selectivity, which are critical for large-scale production.

From an environmental perspective, there is growing interest in understanding the fate and transport of this compound in natural systems. Preliminary studies suggest that it undergoes rapid degradation under UV light due to the presence of electron-withdrawing groups on the aromatic ring. This property is advantageous for reducing its persistence in aquatic environments and minimizing potential ecological risks.

In conclusion, 1-(5-chloro-3-fluoro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS NO 8686688) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working on cutting-edge projects in organic synthesis and pharmacology. As our understanding of this compound continues to grow, it is likely to play an even more prominent role in shaping future advancements in science and technology.